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Compound of Interest

Compound Name: 5-Butyldihydrofuran-2(3H)-one-d7

Cat. No.: B12378815 Get Quote

This in-depth technical guide is designed for researchers, scientists, and drug development

professionals interested in the procurement and application of 5-Butyldihydrofuran-2(3H)-
one-d7, a deuterated analog of γ-octalactone. This document provides a comprehensive

overview of commercial suppliers, key technical data, and relevant experimental protocols.

Commercial Availability and Specifications
5-Butyldihydrofuran-2(3H)-one-d7, also known as γ-octalactone-d7, is a stable isotope-

labeled compound valuable as an internal standard for quantitative analyses. Its deuteration

makes it an ideal tool for mass spectrometry-based applications, such as gas chromatography-

mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS), to

ensure accurate quantification of its non-deuterated counterpart, γ-octalactone, in various

matrices.

Several commercial suppliers offer 5-Butyldihydrofuran-2(3H)-one-d7. The following table

summarizes the available quantitative data from prominent vendors to facilitate a comparative

assessment for procurement.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight

Purity
Available
Quantitie
s

MedChem

Express

5-

Butyldihydr

ofuran-

2(3H)-one-

d7

1104979-

28-3
C₈H₇D₇O₂ 149.24

Not

specified
Inquire

aromaLAB

gamma-

Octalacton

e-d7

1104979-

28-3
C₈H₇D₇O₂ 149.242 ≥ 95% Inquire

Da Vinci

Laboratory

Solutions

gamma-

Octalacton

e-d7

1104979-

28-3

Not

specified

Not

specified
≥ 95% 10 mg

Experimental Protocols: Quantification of γ-
Octalactone using its Deuterated Analog
The primary application of 5-Butyldihydrofuran-2(3H)-one-d7 is as an internal standard in

stable isotope dilution assays (SIDA). Below is a generalized experimental protocol for the

quantification of γ-octalactone in a liquid matrix (e.g., wine, biological fluid) using GC-MS.

Objective: To accurately quantify the concentration of γ-octalactone in a sample.

Materials:

Sample containing γ-octalactone

5-Butyldihydrofuran-2(3H)-one-d7 (internal standard)

Organic solvent (e.g., dichloromethane, diethyl ether) for extraction

Sodium chloride (NaCl)

Anhydrous sodium sulfate (Na₂SO₄)
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Standard glassware

Gas chromatograph coupled to a mass spectrometer (GC-MS)

Procedure:

Preparation of Standard Solutions:

Prepare a stock solution of 5-Butyldihydrofuran-2(3H)-one-d7 of a known concentration

in an appropriate solvent.

Prepare a series of calibration standards by spiking a matrix similar to the sample with

known concentrations of non-deuterated γ-octalactone and a fixed concentration of the 5-
Butyldihydrofuran-2(3H)-one-d7 internal standard.

Sample Preparation:

To a known volume of the sample, add a precise amount of the 5-Butyldihydrofuran-
2(3H)-one-d7 internal standard stock solution.

Saturate the aqueous sample with NaCl to improve extraction efficiency.

Perform a liquid-liquid extraction with a suitable organic solvent.

Separate the organic layer and dry it over anhydrous sodium sulfate.

Concentrate the extract to a final volume appropriate for GC-MS analysis.

GC-MS Analysis:

Inject the prepared standards and samples into the GC-MS system.

Develop a suitable GC method to achieve chromatographic separation of γ-octalactone.

Operate the mass spectrometer in selected ion monitoring (SIM) mode to monitor

characteristic ions of both γ-octalactone and its deuterated internal standard.

Data Analysis:
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Construct a calibration curve by plotting the ratio of the peak area of the analyte to the

peak area of the internal standard against the concentration of the analyte for the

calibration standards.

Determine the concentration of γ-octalactone in the samples by interpolating their peak

area ratios on the calibration curve.

Procurement Workflow
The process of acquiring a specialized chemical like 5-Butyldihydrofuran-2(3H)-one-d7 for

research purposes follows a structured workflow. The diagram below illustrates the key steps

from initial identification to final receipt and quality control.
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Procurement Workflow for Deuterated Standard

Identify Need for
5-Butyldihydrofuran-2(3H)-one-d7

Search for Commercial Suppliers
(e.g., MedChemExpress, aromaLAB)

Compare Supplier Specifications
(Purity, Price, Availability)

Request Quotation and
Technical Documentation (CoA)

Issue Purchase Order

Receive Shipment and
Verify against Order

Log Compound and Store
Under Recommended Conditions

Click to download full resolution via product page

Caption: Logical workflow for procuring a deuterated chemical standard.

This guide provides a foundational understanding for researchers and professionals working

with 5-Butyldihydrofuran-2(3H)-one-d7. For specific applications, further optimization of
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experimental protocols may be necessary. Always refer to the supplier's technical

documentation for detailed handling and storage instructions.

To cite this document: BenchChem. [A Technical Guide to 5-Butyldihydrofuran-2(3H)-one-d7
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12378815#commercial-suppliers-of-5-
butyldihydrofuran-2-3h-one-d7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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